Cas no 18765-38-3 (Tetrakis(butoxyethoxy)silane)

Tetrakis(butoxyethoxy)silane structure

Tetrakis(butoxyethoxy)silane structure

Product Name:Tetrakis(butoxyethoxy)silane

CAS No:18765-38-3

MF:C₂₄H₅₂O₈Si

MW:496.750390052795

MDL:MFCD00210100

CID:51147

PubChem ID:87781

Update Time:2025-04-18

Tetrakis(butoxyethoxy)silane Chemical and Physical Properties

Names and Identifiers

- Tetrakis(butoxyethoxy)silane
- Tetrakis(2-butoxyethyl) orthosilicate
- Tetra butyl glycol silicate
- BGS
- Einecs 242-560-0
- Orthokieselsaeure-tetra-2-butoxyethylester
- orthosilicic acid tetra-2-butoxyethyl ester
- Tetrakis-<2-butyloxy-aethyl>-ortho-silicat
- Tetra(2-butoxyethyl) silicate
- Tetrakis(2-butoxyethoxy)silan
- Tetrakis(2-butoxyethoxy)silane
- TETRAKIS(BUTOXYETHOXYETHOXY)SILANE
- Silicic acid tetra(2-butoxyethyl) ester
- 18765-38-3
- FT-0697890
- NS00047412
- DTXSID5066407
- MFCD00210100
- SCHEMBL1129112
- tetrakis(2-butoxyethyl) silicate
- TETRABUTYLGLYCOL SILICATE
- Silicic acid (H4SiO4), tetrakis(2-butoxyethyl) ester
- G66923
- KWBZWRZCDGHBIQ-UHFFFAOYSA-N
- DTXCID9035917
- MDL： MFCD00210100
- Inchi： 1S/C24H52O8Si/c1-5-9-13-25-17-21-29-33(30-22-18-26-14-10-6-2,31-23-19-27-15-11-7-3)32-24-20-28-16-12-8-4/h5-24H2,1-4H3
- InChI Key： KWBZWRZCDGHBIQ-UHFFFAOYSA-N
- SMILES： [Si](OCCOCCCC)(OCCOCCCC)(OCCOCCCC)OCCOCCCC

Computed Properties

Exact Mass: 496.34300
Monoisotopic Mass: 496.34314515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 33
Rotatable Bond Count: 28
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.8Å²

Experimental Properties

Density: 0.970
Boiling Point: 205 ºC (1.3 mmHg)
Flash Point: 92 ºC
PSA: 73.84000
LogP: 4.75520

Tetrakis(butoxyethoxy)silane Security Information

Hazard Category Code： 38-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R38
TSCA：No

Tetrakis(butoxyethoxy)silane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T014537-50mg	Tetrakis(butoxyethoxy)silane	18765-38-3		50mg	$ 170.00	2022-06-03
TRC	T014537-100mg	Tetrakis(butoxyethoxy)silane	18765-38-3		100mg	$ 285.00	2022-06-03
TRC	T014537-250mg	Tetrakis(butoxyethoxy)silane	18765-38-3		250mg	$ 570.00	2022-06-03
abcr	AB127343-25 g	Tetrakis(2-butoxyethoxy)silane, 95%; .	18765-38-3	95%	25 g	€188.00	2023-07-20
abcr	AB127343-100 g	Tetrakis(2-butoxyethoxy)silane, 95%; .	18765-38-3	95%	100 g	€508.00	2023-07-20
abcr	AB127343-25g	Tetrakis(2-butoxyethoxy)silane, 95%; .	18765-38-3	95%	25g	€129.00	2025-02-20
abcr	AB127343-100g	Tetrakis(2-butoxyethoxy)silane, 95%; .	18765-38-3	95%	100g	€285.00	2025-02-20
Ambeed	A105069-1g	Tetrakis(2-butoxyethyl) orthosilicate	18765-38-3	97%	1g	$31.0	2024-07-28
Ambeed	A105069-5g	Tetrakis(2-butoxyethyl) orthosilicate	18765-38-3	97%	5g	$106.0	2024-07-28
Ambeed	A105069-10g	Tetrakis(2-butoxyethyl) orthosilicate	18765-38-3	97%	10g	$179.0	2024-07-28

Tetrakis(butoxyethoxy)silane Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

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